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Compound of Interest

Compound Name: 2,3-Diethoxybenzaldehyde
CAS No.: 24454-82-8
Cat. No.: B1600378
Get Quote
. J

Physicochemical Characterization, Synthetic Utility,
and Analytical Verification[1][2][3]

Executive Summary

2,3-Diethoxybenzaldehyde (CAS: 24454-82-8) is a critical aromatic aldehyde intermediate
used primarily in the synthesis of bioactive scaffolds, particularly hydrazone-based antioxidants
and kinase inhibitors (e.g., IGF-1R antagonists).[1][2][3][4][5] With a precise molecular weight
of 194.23 g/mol , it serves as a lipophilic building block that modulates the pharmacokinetic
properties of target molecules through its bis-ethoxy substitution pattern.[1] This guide provides
an authoritative technical profile, including verified physicochemical data, synthesis protocols,
and quality control standards.

Physicochemical Profile

The molecular weight of 2,3-Diethoxybenzaldehyde is derived from its formula

[1][2] Accuracy in stoichiometry is vital for yield calculations in multi-step organic synthesis.[1]
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Property Value Technical Notes

Confirmed via Elemental
Molecular Formula

Analysis

Monoisotopic Mass: 194.0943

Molecular Weight 194.23 g/mol b
a

Distinct from 3,4- (2029-94-9)
CAS Number 24454-82-8 )

and 2,5- (4686-98-0) isomers
Physical State Liquid / Low-melting Solid Density: ~1.070 g/mL at 25°C

- , High vacuum distillation

Boiling Point 95-96 °C @ 0.4 mmHg ) o

required for purification

N ) Lipophilic nature due to ethoxy

Solubility Soluble in DCM, EtOH, DMSO

groups

Analytical Verification (Quality Control)[3]

To ensure data integrity in drug development, the identity of 2,3-Diethoxybenzaldehyde must
be validated using a multi-modal approach. The following spectral signatures are characteristic
of the 2,3-substitution pattern.

A. Nuclear Magnetic Resonance (NMR)

The 2,3-substitution pattern breaks the symmetry of the benzene ring, creating a distinct
splitting pattern for the three aromatic protons.[1]

 HNMR (500 MHz, CDCI

):

[¢]

10.45 (s, 1H, CHO): Characteristic aldehyde singlet.[1]

[¢]

7.42 (dd, 1H, Ar-H): Ortho to aldehyde, deshielded.[1]

[¢]

7.10 — 6.95 (m, 2H, Ar-H): Remaining aromatic protons.[1]

[¢]

4.15 (g, 4H, 2
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O-CH

-CH

): Methylene quartets (overlapping or distinct depending on resolution).[1]
o 1.48 (t, 6H, 2

O-CH

-CH

): Methyl triplets.[1]

B. Mass Spectrometry (MS)[6][1]
e Method: GC-MS (ElI, 70 eV)

e Diagnostic Peaks:
o 194 [M]
: Molecular ion (Base peak or significant intensity).[1]
o 165 [M — CHO]
: Loss of formyl radical.[1]
o 137[M-C
H
— CO]

: Sequential fragmentation characteristic of ethoxy-benzaldehydes.

Synthetic Pathways & Methodology

The synthesis of 2,3-Diethoxybenzaldehyde typically proceeds via the alkylation of 2,3-
dihydroxybenzaldehyde.[1] This route allows for high regioselectivity and yield.[1]

Reaction Logic Diagram
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The following directed graph illustrates the critical path from the precursor to the final purified
aldehyde, highlighting key reagents and process controls.

2,3-Dihydroxybenzaldehyde

Etl/ K2CO3
(DMF, 80°C)

Crude Oil Isolation

2,3-Diethoxybenzaldehyde
(>98% Purity)

Vacuum Distillation
(95°C @ 0.4 mmHg)

Click to download full resolution via product page

Figure 1: Synthetic workflow for the production of 2,3-Diethoxybenzaldehyde via Williamson
ether synthesis.

Experimental Protocol: Bis-Alkylation of 2,3-
Dihydroxybenzaldehyde
Objective: Synthesize 10g of 2,3-Diethoxybenzaldehyde.

o Setup: Charge a 250 mL round-bottom flask with 2,3-dihydroxybenzaldehyde (1.0 eq) and
anhydrous DMF (10 volumes).

» Base Addition: Add Potassium Carbonate (K

CO

) (2.5 eq) in a single portion. Stir for 15 minutes at room temperature to facilitate
deprotonation.

o Alkylation: Dropwise add Ethyl lodide (Etl) (2.5 eq) over 20 minutes.

e Reaction: Heat the mixture to 80°C and stir for 4—6 hours. Monitor by TLC (Hexane:EtOAc
7:3) until the starting material (

) is fully consumed and the product (

) dominates.
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o Workup: Cool to room temperature. Pour into ice-water (200 mL). Extract with Ethyl Acetate
(3

50 mL).[1] Wash combined organics with brine, dry over Na
SO
, and concentrate in vacuo.

 Purification: Purify the resulting brown oil via vacuum distillation (bp 95-96°C @ 0.4 mmHg)
to yield a pale yellow liquid.

Applications in Medicinal Chemistry

2,3-Diethoxybenzaldehyde is not merely a solvent or reagent; it is a pharmacophore
precursor.[1] Its specific substitution pattern is leveraged in:

o Hydrazone-Based Therapeutics: Recent studies (Riaz et al., 2023) utilized 2,3-
diethoxybenzaldehyde to synthesize 2,4-dinitrophenylhydrazone derivatives.[1] These
compounds exhibited significant antioxidant and antimicrobial activity, validated by DFT
studies showing favorable HOMO-LUMO gaps for radical scavenging.[1]

e Kinase Inhibitors (IGF-1R): Patent literature (EP 1 732 898 B1) identifies 2,3-
diethoxybenzaldehyde as a building block for tetrahydroisoquinoline derivatives.[1] These
molecules act as inhibitors of the Insulin-like Growth Factor-1 Receptor (IGF-1R), a target for
cancer therapy, where the 2,3-diethoxy motif provides essential steric bulk and lipophilic
interactions within the ATP-binding pocket.[1]
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¢ Sigma-Aldrich. (2024).[1] "2,3-Diethoxybenzaldehyde Product Specification & CAS 24454-
82-8."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

